6-methyl-N-(2-phenylethyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: 6-methyl-N-(2-phenylethyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C19H21N3S/c1-13-7-8-16-15(11-13)17-18(21-12-22-19(17)23-16)20-10-9-14-5-3-2-4-6-14/h2-6,12-13H,7-11H2,1H3,(H,20,21,22)
• InChI Key: SSEQLTKRQCERGE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C3=C(N=CN=C3S2)NCCC4=CC=CC=C4
• Molecular Formula: C19H21N3S
• Molecular Weight: 323.5 g/mol

Description

6-Methyl-N-(2-phenylethyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine is a thienopyrimidine derivative characterized by a bicyclic core structure comprising a thiophene fused to a pyrimidine ring. The compound features a 7-methyl substituent on the tetrahydrobenzene moiety and a phenylethylamine group at the N4 position of the pyrimidine ring. This scaffold is frequently explored in medicinal chemistry due to its structural versatility and bioactivity, particularly in anticancer and antimicrobial applications .

Synthetically, thienopyrimidines are typically prepared via cyclocondensation reactions. For example, describes the use of acetonitrile or ethanol as solvents for reflux-based amination of an intermediate chloropyrimidine with substituted anilines. Similar methods are employed for derivatives of this compound, though substituents and reaction conditions vary significantly .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Anticancer Activity

• 6-Methyl-N-(2-phenylethyl)-...: Limited direct data, but structurally related compounds like 4-(2-chlorophenyl)-6-(2,4-dichlorophenyl)pyrimidin-2-amine show 90% growth inhibition in HOP-92 lung cancer cells at 10 μM .
• N-(4-methoxyphenyl)-N,2-dimethyl-...: Demonstrated moderate activity in kinase inhibition assays, though specific IC50 values are unreported .
• 2-[(5-anilino-1,3,4-thiadiazol-2-yl)methyl]-...: Exhibits improved activity against lung and breast cancer cell lines compared to simpler analogs .

Antimicrobial Activity

• Hydrazinyl-5,6,7,8-tetrahydro-[1]benzothieno[2,3-d]pyrimidine: Derivatives with hydrazine moieties (e.g., compound 7 in ) show pronounced activity against E. coli and S. aureus, with MIC values as low as 8 μg/mL .

Physicochemical Properties

Property	6-Methyl-N-(2-phenylethyl)-...	N,N-dimethyl-N-(4-(methylthio)phenyl)-...	N-(4-methoxyphenyl)-N,2-dimethyl-...
Molecular Formula	C19H21N3S	C19H21N3S2	C19H21N3OS
Molecular Weight	323.45 g/mol	355.52 g/mol	339.45 g/mol
Melting Point	Not reported	189–191 °C	198–199.6 °C
LogP (Predicted)	3.8	4.2	3.5
Aqueous Solubility	Low	Very low	Moderate

Notes:

• Thermal Stability: Higher melting points in dimethylated derivatives (e.g., 189–191°C in ) suggest enhanced crystallinity due to symmetric substitution .

Metabolic and Pharmacokinetic Considerations

• Metabolic Stability: highlights that oxidation occurs preferentially in the tetrahydrobenzene ring of the scaffold, leading to mono-oxidative metabolites (e.g., m/z 341). This contrasts with analogs bearing electron-withdrawing groups (e.g., sulfonyl), which exhibit slower hepatic clearance .
• Enzymatic Inhibition: Derivatives with bulky N4 substituents (e.g., 2-phenylethyl) may resist CYP3A4-mediated metabolism, as seen in related compounds .